Cas no 2757916-71-3 ({5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate)

• Product Name: {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757916-71-3
• MF: C₁₅H₂₀O₄S
• MW: 296.381903648376
• CID: 5559389
• PubChem ID: 165996112
• Update Time: 2025-10-28

{5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• {5-oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate
• 2757916-71-3
• EN300-37152886
• {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H20O4S/c1-12-3-5-14(6-4-12)20(16,17)19-10-13-9-15(13)7-2-8-18-11-15/h3-6,13H,2,7-11H2,1H3
• InChI Key： CBQVLXUWUAXCLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CC21COCCC2

Computed Properties

• Exact Mass: 296.10823029g/mol
• Monoisotopic Mass: 296.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate

Introduction to {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate (CAS No. 2757916-71-3)

{5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2757916-71-3, represents a unique structural motif that combines a spirocyclic ether core with a sulfonate functional group, making it a promising candidate for various applications in drug discovery and material science. The intricate architecture of this molecule not only underscores its synthetic elegance but also highlights its potential utility in developing novel therapeutic agents.

The structural framework of {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate consists of a spirocyclic ether linked to a sulfonate ester, which imparts distinct chemical properties that are highly relevant to medicinal chemistry. The spirocyclic core, characterized by its rigid three-membered ring connected to a larger cycloalkane ring, contributes to the compound's stability and chirality, which are critical factors in the design of enantiomerically pure drugs. The presence of the sulfonate group further enhances the compound's solubility in polar solvents and its ability to interact with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational flexibility and ability to mimic natural products. {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate is no exception and has been explored in several research studies for its potential pharmacological properties. For instance, studies have demonstrated its efficacy as a modulator of certain enzyme activities, which could be exploited in the development of treatments for metabolic disorders and inflammatory conditions. The sulfonate moiety, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive feature for drug design.

The synthesis of {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The spirocyclic core is typically formed through intramolecular cyclization reactions, while the sulfonate group is introduced via sulfonylation processes. These synthetic strategies require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

One of the most compelling aspects of {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate is its potential as a building block for more complex drug candidates. Its unique structural features allow for diverse functionalization strategies, enabling chemists to tailor its properties for specific therapeutic applications. For example, the introduction of additional substituents on the aromatic ring or the spirocyclic core can modulate its pharmacokinetic profile or enhance its binding interactions with biological targets. This flexibility makes it an invaluable asset in medicinal chemistry libraries.

Recent research has also explored the computational modeling of {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate to better understand its interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors at the atomic level. These studies not only validate experimental findings but also guide the design of next-generation derivatives with improved pharmacological properties. The integration of computational methods with experimental approaches has become increasingly important in modern drug discovery.

The pharmaceutical industry has recognized the potential of spirocyclic compounds like {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate and is actively investigating their applications in various therapeutic areas. Clinical trials are underway to evaluate the safety and efficacy of compounds derived from similar structural motifs in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The success of these trials could pave the way for new treatments that leverage the unique properties of spirocyclic scaffolds.

Beyond pharmaceutical applications, {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate has shown promise in other areas of chemical research. Its rigid structure makes it an excellent candidate for designing liquid crystals and other advanced materials with tailored properties. Additionally, its ability to undergo selective functionalization allows chemists to explore novel synthetic pathways and develop innovative methodologies for constructing complex organic molecules.

In conclusion, {5-Oxaspiro[2.5]octan-1-yl}methyl 4-methylbenzene-1-sulfonate (CAS No. 2757916-71-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.